4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one

• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol
• IUPAC Name: 4-[1-(2-methylbutyl)benzimidazol-2-yl]-1-phenylpyrrolidin-2-one
• InChI: InChI=1S/C22H25N3O/c1-3-16(2)14-25-20-12-8-7-11-19(20)23-22(25)17-13-21(26)24(15-17)18-9-5-4-6-10-18/h4-12,16-17H,3,13-15H2,1-2H3
• InChI Key: DCVJWVCDQNLFAZ-UHFFFAOYSA-N
• SMILES: CCC(C)CN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC=CC=C4

Description

4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one, also known as MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its potential use in scientific research. This compound is a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. The endocannabinoid system plays a crucial role in regulating various physiological processes, such as appetite, mood, and pain sensation. MMB-2201 has been studied extensively for its potential therapeutic applications in various medical conditions.

Mechanism of Action

4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one is a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. The endocannabinoid system plays a crucial role in regulating various physiological processes, such as appetite, mood, and pain sensation. When 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one binds to the CB1 and CB2 receptors, it activates them, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one has various biochemical and physiological effects, including:
1. Analgesic properties: 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one has been shown to reduce pain sensation in animal models.
2. Neuroprotective effects: Studies have shown that 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one has neuroprotective effects, which could be beneficial in the treatment of neurological disorders.
3. Anti-tumor properties: 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one has been shown to have anti-tumor properties, which makes it a potential candidate for the treatment of cancer.
4. Appetite stimulation: 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one has been shown to increase appetite in animal models.

Advantages and Limitations for Lab Experiments

4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one has several advantages and limitations for lab experiments, including:
Advantages:
1. Potent agonist: 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one is a potent agonist of the CB1 and CB2 receptors, which makes it a useful tool in studying the endocannabinoid system.
2. Selective: 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one is selective for the CB1 and CB2 receptors, which makes it a useful tool in studying the specific effects of these receptors.
3. Stable: 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one is stable and can be stored for extended periods, making it a useful tool in long-term experiments.
Limitations:
1. Safety concerns: 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one is a synthetic compound with unknown long-term effects on human health. Therefore, it should be handled with caution in the laboratory.
2. Legal restrictions: 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one is a controlled substance in many countries, which limits its availability for scientific research.
3. Limited research: There is limited research on the long-term effects of 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one, which makes it difficult to draw conclusions about its potential therapeutic applications.

Future Directions

There are several future directions for research on 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one, including:
1. Investigating the long-term effects of 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one on human health.
2. Developing more selective agonists of the CB1 and CB2 receptors for use in scientific research.
3. Investigating the potential use of 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one in the treatment of addiction to opioids and other drugs.
4. Investigating the potential use of 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one in the treatment of cancer.
5. Investigating the potential use of 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one in the treatment of neurological disorders.
Conclusion:
4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one is a synthetic cannabinoid that has gained popularity in recent years due to its potential use in scientific research. This compound is a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one has been studied extensively for its potential therapeutic applications in various medical conditions. However, there are limitations to its use in scientific research, including safety concerns and legal restrictions. Despite these limitations, 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one remains a useful tool in studying the endocannabinoid system and has several potential future directions for research.

Synthesis Methods

4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one can be synthesized using a multistep process involving the reaction of 1-phenylpyrrolidin-2-one with 2-methylbutylamine and 1H-benzimidazole. The resulting product is purified using chromatography techniques to obtain a pure compound. The synthesis of 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one requires expertise in organic chemistry and laboratory safety protocols.

Scientific Research Applications

4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one has been used in various scientific research studies to investigate its potential therapeutic applications. Some of the areas of research include:
1. Pain management: 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one has been shown to have analgesic properties, which makes it a potential candidate for the treatment of chronic pain.
2. Neurological disorders: Studies have shown that 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one has neuroprotective effects, which could be beneficial in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
3. Cancer: 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one has been shown to have anti-tumor properties, which makes it a potential candidate for the treatment of cancer.
4. Addiction: 4-[1-(2-methylbutyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one has been studied for its potential use in treating addiction to opioids and other drugs.